Cas no 656804-50-1 (Benzoic acid, 2-fluoro-4,5-bis(phenylmethoxy)-)

• Product Name: Benzoic acid, 2-fluoro-4,5-bis(phenylmethoxy)-
• CAS No: 656804-50-1
• MF: C₂₁H₁₇FO₄
• MW: 352.355689764023
• CID: 1694914
• Update Time: 2024-09-02

Benzoic acid, 2-fluoro-4,5-bis(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-fluoro-4,5-bis(phenylmethoxy)-

• Inchi： 1S/C21H17FO4/c22-18-12-20(26-14-16-9-5-2-6-10-16)19(11-17(18)21(23)24)25-13-15-7-3-1-4-8-15/h1-12H,13-14H2,(H,23,24)
• InChI Key： IOTHPHAMZHETPW-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(OCC2=CC=CC=C2)=C(OCC2=CC=CC=C2)C=C1F

Computed Properties

• Exact Mass: 352.11111

Experimental Properties

• Density: 1.278±0.06 g/cm3(Predicted)
• Boiling Point: 507.7±45.0 °C(Predicted)
• PSA: 55.76
• pka: 3.38±0.10(Predicted)